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Compound of Interest

Compound Name:
3-(4-Bromophenyl)-3-

oxopropanenitrile

Cat. No.: B1269170 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the molecular weight of 3-(4-
Bromophenyl)-3-oxopropanenitrile, a key descriptor in its scientific evaluation. The

information herein is compiled for use in research, drug development, and quality control.

Molecular Identity and Structure
3-(4-Bromophenyl)-3-oxopropanenitrile, also known by its synonym (4-

Bromobenzoyl)acetonitrile, is a chemical compound with the molecular formula C₉H₆BrNO[1][2]

[3]. Its structure consists of a bromophenyl group attached to a three-carbon chain containing a

ketone and a nitrile functional group.

Molecular Weight
The molecular weight of a compound is a fundamental physical property, essential for a wide

range of laboratory calculations, including molarity preparations and stoichiometric

assessments of chemical reactions.

Calculated Molecular Weight
The molecular weight of 3-(4-Bromophenyl)-3-oxopropanenitrile has been calculated based

on the standard atomic weights of its constituent elements. The molecular formula is

C₉H₆BrNO.
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Element Symbol Quantity
Standard
Atomic Weight
( g/mol )

Total Mass (
g/mol )

Carbon C 9 12.011[4][5][6][7] 108.099

Hydrogen H 6
1.008[8][9][10]

[11][12]
6.048

Bromine Br 1
79.904[13][14]

[15][16]
79.904

Nitrogen N 1
14.007[17][18]

[19][20][21]
14.007

Oxygen O 1 15.999 15.999

Total 224.057

Published Molecular Weight
The computed molecular weight is consistent with published data for 3-(4-Bromophenyl)-3-
oxopropanenitrile, which is reported as 224.05 g/mol [1][2][3].

Experimental Workflow: Molecular Weight
Determination
The determination of a compound's molecular weight is a foundational experimental procedure.

The following diagram outlines a generalized workflow for this process, from sample

preparation to data analysis.
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A generalized workflow for the experimental determination of molecular weight.
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Experimental Protocol: High-Resolution Mass
Spectrometry (HRMS)
The following is a representative protocol for the determination of the accurate mass of 3-(4-
Bromophenyl)-3-oxopropanenitrile using High-Resolution Mass Spectrometry.

Objective: To experimentally verify the molecular weight of 3-(4-Bromophenyl)-3-
oxopropanenitrile.

Materials:

3-(4-Bromophenyl)-3-oxopropanenitrile sample

HPLC-grade solvent (e.g., acetonitrile/water mixture)

Calibrant solution appropriate for the mass spectrometer

Instrumentation:

High-Resolution Mass Spectrometer (e.g., Orbitrap, TOF)

Electrospray Ionization (ESI) source

Syringe pump or liquid chromatography system for sample introduction

Procedure:

Sample Preparation: Prepare a dilute solution of the 3-(4-Bromophenyl)-3-
oxopropanenitrile sample (typically 1-10 µg/mL) in the chosen HPLC-grade solvent.

Instrument Calibration: Calibrate the mass spectrometer according to the manufacturer's

instructions using the appropriate calibrant solution to ensure high mass accuracy.

Sample Infusion: Introduce the sample solution into the ESI source at a constant flow rate

using a syringe pump or an LC system.

Data Acquisition: Acquire mass spectra in the positive or negative ion mode, over a mass

range that includes the expected molecular ion peak of the analyte.
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Data Analysis:

Identify the peak corresponding to the molecular ion ([M+H]⁺ or [M-H]⁻).

Determine the accurate mass of this peak.

Compare the experimentally determined mass with the theoretically calculated mass to

confirm the identity and purity of the compound.

Conclusion
The molecular weight of 3-(4-Bromophenyl)-3-oxopropanenitrile is a critical parameter for its

use in scientific research and development. The calculated and experimentally confirmed

molecular weight of approximately 224.05 g/mol provides a foundational piece of data for

professionals in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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